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Compound of Interest

Compound Name: Methyl 2-chloro-4-cyanobenzoate

Cat. No.: B1396589

An In-depth Technical Guide to Methyl 2-chloro-4-cyanobenzoate

This guide provides a comprehensive overview of Methyl 2-chloro-4-cyanobenzoate, a key
chemical intermediate. It is intended for researchers, scientists, and professionals in drug
development and materials science who require a deep understanding of this compound's
properties, synthesis, and applications.

Introduction: Defining a Versatile Building Block

Methyl 2-chloro-4-cyanobenzoate is a substituted aromatic compound belonging to the
benzoate ester family. Its structure, featuring a benzene ring functionalized with a methyl ester,
a chlorine atom, and a cyano (nitrile) group, makes it a valuable precursor in the synthesis of
more complex molecules. The specific arrangement of these functional groups imparts distinct
reactivity, allowing for selective chemical transformations. This makes it a sought-after
intermediate in the pharmaceutical and materials science industries.

The presence of electron-withdrawing chloro and cyano groups on the aromatic ring influences
the molecule's electronic properties and reactivity, making it a versatile scaffold for building
intricate molecular architectures.

Chemical Structure and IUPAC Nomenclature

The foundational step in understanding any chemical entity is to establish its precise structure
and systematic name.
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Chemical Structure

The structure of Methyl 2-chloro-4-cyanobenzoate consists of a central benzene ring. A
methyl ester group (-COOCHS3) is attached at position 1, a chlorine atom (-Cl) at position 2, and
a cyano group (-C=N) at position 4.

IUPAC Name

The systematic name for this compound, following the rules of the International Union of Pure
and Applied Chemistry (IUPAC), is methyl 2-chloro-4-cyanobenzoate.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in research and development.

Property Value Source
CAS Number 98592-34-8 [1]
Molecular Formula CoHeCINO:2 [1]
Molecular Weight 195.60 g/mol [2][3]
Appearance Off-White Solid [4]
Melting Point 115-117 °C [2]
Boiling Point 305.8 °C (predicted) [2]

- Moderately soluble in organic
Solubility _ [2][4]
solvents. Insoluble in water.

Note: Some data is for the isomer Methyl 4-chloro-2-cyanobenzoate, as specific experimental
data for Methyl 2-chloro-4-cyanobenzoate is limited in the provided search results.

Synthesis of Methyl 2-chloro-4-cyanobenzoate: A
Strategic Approach
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The synthesis of substituted benzoates like Methyl 2-chloro-4-cyanobenzoate often involves
multi-step pathways. A common strategy is the esterification of the corresponding carboxylic
acid.

General Synthetic Workflow

A plausible and common method for the synthesis of Methyl 2-chloro-4-cyanobenzoate is the
esterification of 2-chloro-4-cyanobenzoic acid with methanol in the presence of an acid
catalyst.
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Caption: General workflow for the synthesis of Methyl 2-chloro-4-cyanobenzoate.

Detailed Experimental Protocol
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The following protocol is a representative example for the synthesis of a cyanobenzoate ester.
Materials:

e 4-Cyanobenzoic acid (as a representative starting material)
o Methanol (reagent grade)

o Concentrated Sulfuric Acid (catalyst)

e Toluene (solvent)

o Saturated Sodium Bicarbonate solution

o Ethyl Acetate (for extraction)

e Anhydrous Magnesium Sulfate (drying agent)

« Silica gel for column chromatography

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-cyanobenzoic acid in toluene.[5]

o Reagents Addition: Add an excess of methanol to the solution.[5]

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction
mixture.

o Reflux: Heat the mixture to 80°C and maintain it under reflux for 24 hours.[5] The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature.

» Neutralization: Slowly add saturated sodium bicarbonate solution to neutralize the excess
acid.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by silica gel column chromatography to yield pure
Methyl 4-cyanobenzoate.[5]

Note: This is a general procedure for a related compound, and specific conditions may need to
be optimized for the synthesis of Methyl 2-chloro-4-cyanobenzoate.

Chemical Reactivity and Mechanistic Insights

The reactivity of Methyl 2-chloro-4-cyanobenzoate is governed by its functional groups. The
presence of both electrophilic and nucleophilic sites makes it a versatile intermediate.[2]

¢ Nucleophilic Substitution: The chlorine atom on the aromatic ring can be displaced by
various nucleophiles, allowing for the introduction of other functional groups.[2]

e Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the
corresponding carboxylic acid.[2]

e Reduction: The cyano group is susceptible to reduction, which can lead to the formation of
an amine.[2]

Applications in Drug Development and Beyond

The unique chemical architecture of Methyl 2-chloro-4-cyanobenzoate makes it a valuable
intermediate in several high-value applications.

Pharmaceutical Synthesis

This compound serves as a crucial building block in the synthesis of active pharmaceutical
ingredients (APIs).[2] Its structure can be found in the backbone of various therapeutic agents.
The strategic placement of the chloro and cyano groups allows for their conversion into other
functionalities that are often essential for biological activity.
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Caption: Role of Methyl 2-chloro-4-cyanobenzoate in drug development.

Agrochemicals

Similar to its role in pharmaceuticals, this compound can be used in the development of new
agrochemicals due to its potential biological activity.[2]

Materials Science

The properties of Methyl 2-chloro-4-cyanobenzoate also make it suitable for applications in
polymer chemistry and the synthesis of novel materials.[2]

Conclusion

Methyl 2-chloro-4-cyanobenzoate is a chemical intermediate of significant interest due to its
versatile reactivity and strategic importance in the synthesis of high-value products, particularly
in the pharmaceutical industry. A thorough understanding of its chemical properties, synthetic
routes, and reactivity is crucial for its effective application in research and development. This
guide provides a foundational understanding for scientists and professionals working with this
important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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